N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide

• IUPAC Name: N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide
• InChI: InChI=1S/C16H13FN2O2S/c1-19-14-12(17)4-3-5-13(14)22-16(19)18-15(20)10-6-8-11(21-2)9-7-10/h3-9H,1-2H3
• InChI Key: JHXAYWIELCVGDC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)OC)F
• Molecular Formula: C16H13FN2O2S
• Molecular Weight: 316.4 g/mol

Description

N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide, also known as FM-BTA-2, is a small organic molecule that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide varies depending on its application. In the case of metal ion detection, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide binds to metal ions through coordination bonds, resulting in a change in its fluorescence properties. In the case of enzyme inhibition, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide binds to the active site of the enzyme, preventing it from carrying out its normal function.
Biochemical and Physiological Effects:
N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been shown to have a range of biochemical and physiological effects, depending on its application. In the case of enzyme inhibition, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been shown to reduce the activity of carbonic anhydrase and acetylcholinesterase, which are enzymes involved in various physiological processes. In the case of metal ion detection, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been shown to selectively detect copper and zinc ions, which are essential for various biological processes.

Advantages and Limitations for Lab Experiments

N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to selectively detect metal ions and inhibit enzymes. However, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for research on N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide, including the development of new synthesis methods to improve its yield and reduce its cost, as well as the exploration of its potential applications in other scientific fields, such as medicine and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide and its potential side effects.

Synthesis Methods

N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide can be synthesized using a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 2-amino-4-fluoro-3-methylbenzothiazole, followed by the addition of triethylamine and 4-dimethylaminopyridine. The resulting product is then purified using column chromatography, yielding N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide in high purity.

Scientific Research Applications

N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been studied for its potential applications in various scientific fields, including chemistry, biology, and materials science. In chemistry, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been used as a fluorescent probe for the detection of metal ions, such as copper and zinc. In biology, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been studied for its ability to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. In materials science, N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide has been used as a building block for the synthesis of metal-organic frameworks (MOFs), which are porous materials with potential applications in gas storage and separation.